Cas no 1184095-76-8 (2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide
• CAS No: 1184095-76-8
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 2161945
• Update Time: 2025-10-31

2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide
• 2-Chloro-N-((1-methylpyrrolidin-3-yl)methyl)acetamide
• AM91040
• 2-Chloro-N-(1-methylpyrrolidin-3-ylmethyl)acetamide
• 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide

• Inchi： 1S/C8H15ClN2O/c1-11-3-2-7(6-11)5-10-8(12)4-9/h7H,2-6H2,1H3,(H,10,12)
• InChI Key： MBPNXIAQVQRKPT-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 328.9±17.0 °C at 760 mmHg
• Flash Point: 152.7±20.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide

Introduction to 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide (CAS No: 1184095-76-8)

2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide (CAS No: 1184095-76-8) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its chloro-substituted acetylamide moiety linked to a methyl-pyrrolidinyl group, represents a promising scaffold for the development of novel therapeutic agents. Its molecular architecture not only suggests potential biological activity but also opens avenues for further chemical modifications to enhance its pharmacological profile.

The structural features of 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide make it an intriguing candidate for drug discovery. The presence of a chloro group at the 2-position of the acetylamide moiety introduces electrophilic reactivity, which can be exploited in various synthetic pathways. Additionally, the 1-methyl-pyrrolidin-3-ylmethyl substituent contributes to the compound's steric and electronic properties, influencing its interactions with biological targets. These characteristics have positioned this compound as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrrolidine derivatives due to their diverse biological activities. Pyrrolidine scaffolds are known to exhibit properties such as receptor binding affinity, enzyme inhibition, and modulation of signaling pathways, making them valuable in the development of drugs targeting various diseases. The incorporation of a methyl group at the 3-position of the pyrrolidine ring in 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide further enhances its potential by introducing additional functionalization possibilities.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The chloro group and the acetylamide moiety provide multiple sites for chemical modification, allowing researchers to tailor its pharmacokinetic and pharmacodynamic properties. For instance, nucleophilic substitution reactions at the chloro atom can introduce various functional groups, while the amide bond offers opportunities for derivatization through hydrolysis or condensation reactions. These synthetic flexibility makes 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide an invaluable building block for constructing novel drug candidates.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational methods are employed to predict and optimize molecular interactions. The three-dimensional structure of 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide, as determined through X-ray crystallography or molecular modeling techniques, provides critical insights into its binding mode with biological targets. This information is instrumental in designing derivatives with improved affinity and selectivity. Furthermore, advances in computational chemistry have enabled the rapid screening of virtual libraries containing millions of compounds, including analogs of 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide, thereby accelerating the drug discovery process.

Recent studies have highlighted the potential applications of 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide in addressing unmet medical needs. Researchers have demonstrated its efficacy in preclinical models as a modulator of neurotransmitter systems, which could have implications for treating neurological disorders such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules suggests that it may exhibit anti-inflammatory and immunomodulatory effects. These findings underscore the compound's therapeutic promise and justify further investigation into its clinical potential.

The synthesis of 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-methyl-pyrrolidine derivatives, which are then coupled with chlorinated acetylamides through nucleophilic aromatic substitution or other coupling strategies. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, reducing waste and minimizing environmental impact.

In conclusion, 2-Chloro-N-(1-methyl-pyrrolidin-3-ylmethyl)-acetamide (CAS No: 1184095-76-8) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features offer numerous opportunities for chemical modification and biological exploration, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly significant role in addressing global health challenges.